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Compound of Interest

Compound Name:
2-(Bromomethyl)-2,3-dihydro-1H-

indene

Cat. No.: B1289450 Get Quote

Essential Safety and Handling Guide for 2-
(Bromomethyl)-2,3-dihydro-1H-indene
Disclaimer: Specific safety data for 2-(Bromomethyl)-2,3-dihydro-1H-indene is not readily

available. The following guidance is synthesized from safety data sheets for structurally similar

compounds, including other brominated indane derivatives. Researchers must exercise

extreme caution and adhere to rigorous laboratory safety practices when handling this

compound.

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling 2-(Bromomethyl)-2,3-dihydro-1H-
indene. The procedural guidance herein is designed to answer specific operational questions,

ensuring user safety and proper chemical management.

Hazard Identification and Personal Protective
Equipment (PPE)
2-(Bromomethyl)-2,3-dihydro-1H-indene and its analogs are classified as hazardous

substances. They are known to cause skin irritation, serious eye irritation, and may cause

respiratory irritation.[1][2][3] Some related compounds are also harmful if swallowed.[2]

Therefore, stringent adherence to PPE protocols is mandatory.
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Table 1: Personal Protective Equipment (PPE) Requirements

Protection Type Specific Requirements Rationale

Eye and Face Protection

Chemical splash goggles that

meet ANSI Z87.1 standards. A

face shield should be worn

over goggles when there is a

significant risk of splashing.[4]

[5]

To protect against splashes

and vapors that can cause

serious eye damage.[1][2][3]

Hand Protection

Chemically resistant gloves

(e.g., nitrile, neoprene). Gloves

must be inspected before use

and disposed of immediately

after contamination.[2][4]

To prevent skin contact, which

can cause irritation or burns.[1]

[2]

Body Protection

A flame-resistant lab coat, fully

buttoned, with long sleeves.

Long pants and closed-toe,

closed-heel shoes are

mandatory.[4][6] For larger

quantities, a chemical-resistant

apron is recommended.

To protect the skin from

exposure to the chemical.[2]

Respiratory Protection

All handling must be

conducted in a certified

chemical fume hood to avoid

the inhalation of vapors.[7][8] If

engineering controls are

insufficient, a NIOSH/MSHA-

approved respirator may be

necessary.

To prevent respiratory tract

irritation.[1][2][3]

Operational and Disposal Plans
Safe handling and disposal are critical to mitigating the risks associated with 2-
(Bromomethyl)-2,3-dihydro-1H-indene.
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Handling Protocol:

Preparation: Before handling, ensure that a chemical fume hood is functioning correctly.

Locate the nearest safety shower and eyewash station. Prepare a spill kit with appropriate

absorbent materials.

Personal Protective Equipment: Don all required PPE as outlined in Table 1 before entering

the handling area.

Chemical Handling: Conduct all weighing and transferring operations inside a chemical fume

hood to minimize inhalation of dust or vapors.[4] Use appropriate glassware and techniques

to prevent splashing.

Decontamination: After handling, thoroughly clean all glassware and wipe down the work

area.

Personal Hygiene: Wash hands thoroughly with soap and water after handling the chemical,

even if gloves were worn.[2] Do not eat, drink, or smoke in the laboratory.[1]

Disposal Plan:

Waste Characterization: All materials contaminated with 2-(Bromomethyl)-2,3-dihydro-1H-
indene, including empty containers, used PPE, and absorbent materials from spills, must be

treated as hazardous waste.[8]

Waste Collection: Segregate halogenated waste into a clearly labeled, sealed container.[4]

Professional Disposal: Arrange for the disposal of hazardous waste through a licensed

professional waste disposal service.[2][9] Do not dispose of this material down the drain or in

regular trash.[8]

Experimental Workflow Diagram
The following diagram outlines the logical workflow for safely handling 2-(Bromomethyl)-2,3-
dihydro-1H-indene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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